Cas no 1850875-47-6 (Cyclobutanemethanethiol, 1-ethyl-)

• Product Name: Cyclobutanemethanethiol, 1-ethyl-
• CAS No: 1850875-47-6
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 6357748
• PubChem ID: 130601072
• Update Time: 2025-10-29

Cyclobutanemethanethiol, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanethiol, 1-ethyl-
• EN300-1288237
• (1-Ethylcyclobutyl)methanethiol
• 1850875-47-6

• Inchi： 1S/C7H14S/c1-2-7(6-8)4-3-5-7/h8H,2-6H2,1H3
• InChI Key： NXPDABKHJCQDLQ-UHFFFAOYSA-N
• SMILES： C1(CC)(CS)CCC1

Computed Properties

• Exact Mass: 130.08162162g/mol
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.916±0.06 g/cm3(Predicted)
• Boiling Point: 168.6±9.0 °C(Predicted)
• pka: 10.34±0.10(Predicted)

Additional information on Cyclobutanemethanethiol, 1-ethyl-

Exploring the Unique Properties and Applications of Cyclobutanemethanethiol, 1-ethyl- (CAS No. 1850875-47-6)

In the realm of specialty chemicals, Cyclobutanemethanethiol, 1-ethyl- (CAS No. 1850875-47-6) stands out as a compound of significant interest due to its distinctive molecular structure and versatile applications. This sulfur-containing organic molecule, characterized by a cyclobutane ring and an ethylthiol functional group, has garnered attention in pharmaceutical research, fragrance development, and material science. Its unique combination of a strained four-membered ring and a thiol moiety opens doors to innovative synthetic pathways and functional material design.

The growing demand for high-performance specialty chemicals in 2024 has placed compounds like Cyclobutanemethanethiol, 1-ethyl- at the forefront of industrial and academic research. With increasing searches for "sulfur-containing cyclic compounds" and "functionalized cyclobutane derivatives" across scientific databases, this compound addresses modern challenges in drug discovery where ring strain energy and thiol reactivity play crucial roles in bioactive molecule design. Researchers are particularly interested in how its conformational rigidity compares to larger-ring analogues in modulating biological activity.

From a synthetic chemistry perspective, Cyclobutanemethanethiol, 1-ethyl- offers fascinating possibilities for click chemistry applications and ligand design. The thiol group's affinity for metal surfaces makes it valuable for creating self-assembled monolayers (SAMs) in nanotechnology applications, a topic trending in materials science forums. Recent publications have highlighted its potential in developing novel polymeric materials with enhanced thermal stability, answering industry demands for high-temperature resistant polymers - a frequently searched term in engineering communities.

The fragrance industry has shown renewed interest in cyclobutane-containing thiols like Cyclobutanemethanethiol, 1-ethyl- due to their ability to impart unique olfactory characteristics. Perfumers searching for "unusual sulfur-based aroma chemicals" have noted how the constrained cyclobutane structure modifies the release profile of volatile thiol compounds compared to linear analogues. This application aligns with current consumer trends favoring long-lasting fragrance formulations and molecularly engineered scents in premium personal care products.

Analytical characterization of Cyclobutanemethanethiol, 1-ethyl- reveals interesting spectroscopic signatures that make it valuable as a model compound for studying ring strain effects on vibrational spectra. Computational chemists frequently search for "small ring compound DFT calculations" to benchmark theoretical methods against experimental data, and this compound provides an excellent test case due to its measurable strain energy (approximately 26 kcal/mol for the cyclobutane ring). The ethylthiol side chain's rotational freedom adds another dimension to these computational studies.

In pharmaceutical applications, the 1-ethylcyclobutanemethanethiol scaffold shows promise as a building block for targeted drug delivery systems. Its combination of lipophilic (cyclobutane) and reactive (thiol) components answers frequent search queries about "dual-functional drug carriers". Recent patent filings indicate its use in creating bioconjugates where the thiol group enables precise attachment to biological molecules while the cyclobutane enhances membrane permeability - addressing two major challenges in modern drug development.

Environmental considerations of Cyclobutanemethanethiol, 1-ethyl- have also become a research focus, responding to increased searches for "green chemistry sulfur compounds". While traditional thiols often raise environmental concerns, the constrained structure of this derivative may offer advantages in biodegradability profiles. Life cycle assessment studies are investigating whether the steric hindrance from the cyclobutane ring affects degradation pathways compared to linear thiols - a question frequently posed in sustainable chemistry discussions.

The compound's stability profile makes it suitable for high-value chemical synthesis where researchers seek alternatives to more common thiol protecting groups. Laboratory chemists searching for "stable aliphatic thiols" will find the cyclobutane ring provides unusual stabilization to the thiol functionality against oxidation, while maintaining sufficient reactivity for subsequent transformations. This balance between stability and reactivity represents a current "sweet spot" in synthetic methodology development.

As analytical techniques advance, Cyclobutanemethanethiol, 1-ethyl- has emerged as a calibration standard for chiral separation methods. The presence of stereocenters in derivatives of this compound creates demand in chromatography circles searching for "chiral thiol reference materials". Its well-defined molecular geometry helps optimize HPLC and GC methods for separating enantiomers of sulfur-containing pharmaceuticals - a growing need as the industry moves toward single-isomer drugs.

Looking forward, the scientific community anticipates expanded applications of Cyclobutanemethanethiol, 1-ethyl- in advanced material science. With increasing interest in "energy storage materials" and "solid-state electrolytes", researchers are investigating whether the compound's unique combination of structural features could contribute to novel ionic conductors. The polarizable sulfur center and constrained hydrocarbon framework may offer advantages in designing materials with specific dielectric properties or ion transport mechanisms.